Cas no 141923-07-1 (N-(1,3,4-Trihydroxyoctadec-8-EN-2-YL)docosanamide)

• Product Name: N-(1,3,4-Trihydroxyoctadec-8-EN-2-YL)docosanamide
• CAS No: 141923-07-1
• MF: C₄₀H₇₉NO₄
• MW: 638.059573411942
• CID: 2774621
• PubChem ID: 71344020
• Update Time: 2025-04-21

N-(1,3,4-Trihydroxyoctadec-8-EN-2-YL)docosanamide Chemical and Physical Properties

Names and Identifiers

• 141923-07-1
• N-(1,3,4-TRIHYDROXYOCTADEC-8-EN-2-YL)DOCOSANAMIDE
• DTXSID30770522
• N-(1,3,4-Trihydroxyoctadec-8-EN-2-YL)docosanamide

• Inchi： 1S/C40H79NO4/c1-3-5-7-9-11-13-15-17-18-19-20-21-22-23-25-27-29-31-33-35-39(44)41-37(36-42)40(45)38(43)34-32-30-28-26-24-16-14-12-10-8-6-4-2/h26,28,37-38,40,42-43,45H,3-25,27,29-36H2,1-2H3,(H,41,44)
• InChI Key： NKJMWDBSQFISEX-UHFFFAOYSA-N
• SMILES： OC(C(CCCC=CCCCCCCCCC)O)C(CO)NC(CCCCCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 637.60091000Da
• Monoisotopic Mass: 637.60091000Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 45
• Rotatable Bond Count: 36
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 14.5
• Topological Polar Surface Area: 89.8Ų